Cas no 175856-45-8 (3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-)
175856-45-8 structure
Product Name:3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-
CAS No:175856-45-8
MF:C17H14N4OS
MW:322.384261608124
CID:1362609
Update Time:2024-08-17
3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-
- 3H-Pyrazolo[3,4-d]thiazol-3-one, 1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl-
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- Inchi: 1S/C17H14N4OS/c1-11-7-9-12(10-8-11)18-17-19-15-14(23-17)16(22)20-21(15)13-5-3-2-4-6-13/h2-10H,1H3,(H,18,19)(H,20,22)
- InChI Key: VMXXMVAIXDUHPZ-UHFFFAOYSA-N
- SMILES: S1C2C(=O)NN(C3=CC=CC=C3)C=2N=C1NC1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 322.08902
Experimental Properties
- Density: 1.393±0.06 g/cm3(Predicted)
- PSA: 57.26
- pka: 9.38±0.20(Predicted)
3H-Pyrazolo[3,4-d]thiazol-3-one,1,2-dihydro-5-[(4-methylphenyl)amino]-1-phenyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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